Cas no 1305282-79-4 (3-Hydrazinylazetidine Dihydrochloride)

• Product Name: 3-Hydrazinylazetidine Dihydrochloride
• CAS No: 1305282-79-4
• MF: C₃H₁₁Cl₂N₃
• MW: 160.045538187027
• MDL: MFCD22380550
• CID: 1230219
• PubChem ID: 71744179
• Update Time: 2025-10-29

3-Hydrazinylazetidine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(azetidin-3-yl)hydrazine dihydrochloride
• 3-Hydrazinylazetidine dihydrochloride
• azetidin-3-ylhydrazine,dihydrochloride
• Azetidin-3-ylhydrazine
• dihydrochloride
• DA-12802
• 1305282-79-4
• MFCD22380550
• AS-45799
• 3-hydrazineylazetidine dihydrochloride
• BL010350
• 1-(AZETIDIN-3-YL)HYDRAZINE 2HCL
• SB51920
• 3-Hydrazinylazetidine--hydrogen chloride (1/2)
• AKOS027251252
• azetidin-3-ylhydrazine;dihydrochloride
• CS-0321052
• 3-Hydrazinylazetidinedihydrochloride
• DTXSID70857422
• 3-Hydrazinylazetidine Dihydrochloride

• MDL： MFCD22380550
• Inchi： 1S/C3H9N3.2ClH/c4-6-3-1-5-2-3;;/h3,5-6H,1-2,4H2;2*1H
• InChI Key： WDDIKICJVKVCAR-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CC(C1)NN

Computed Properties

• Exact Mass: 159.0330028g/mol
• Monoisotopic Mass: 159.0330028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 41.3
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.1Ų

Additional information on 3-Hydrazinylazetidine Dihydrochloride

3-Hydrazinylazetidine Dihydrochloride: A Comprehensive Overview

3-Hydrazinylazetidine Dihydrochloride, identified by the CAS number 1305282-79-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, which belongs to the class of azetidines, has garnered attention due to its unique structural properties and potential applications in drug development and material science.

The molecular structure of 3-Hydrazinylazetidine Dihydrochloride comprises a four-membered azetidine ring with a hydrazine substituent at the third position. This configuration imparts the compound with distinct chemical reactivity and biological activity. Recent studies have highlighted its role as a precursor in the synthesis of bioactive molecules, particularly in the development of antiviral and anticancer agents.

From a synthetic perspective, the preparation of 3-Hydrazinylazetidine Dihydrochloride involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to achieve higher yields and better purity, which are critical for its use in advanced applications.

In terms of physical properties, 3-Hydrazinylazetidine Dihydrochloride exhibits good solubility in polar solvents, making it suitable for various solution-based reactions. Its stability under different pH conditions has also been extensively studied, with findings indicating moderate stability in neutral to slightly acidic environments.

The biological activity of 3-Hydrazinylazetidine Dihydrochloride has been a focal point of recent investigations. Studies conducted in vitro have demonstrated its potential as an inhibitor of certain enzymes associated with viral replication, suggesting its role in antiviral therapy. Additionally, preliminary results from in vivo experiments indicate that it may possess anticancer properties by targeting specific pathways involved in tumor growth.

Beyond its pharmacological applications, 3-Hydrazinylazetidine Dihydrochloride has shown promise in material science as a building block for constructing advanced materials with tailored properties. Its ability to form stable complexes with metal ions makes it a valuable component in the synthesis of coordination polymers and metal-organic frameworks (MOFs).

In conclusion, 3-Hydrazinylazetidine Dihydrochloride, CAS No. 1305282-79-4, stands out as a versatile compound with diverse applications across multiple scientific disciplines. Ongoing research continues to uncover new avenues for its utilization, underscoring its importance as a key molecule in modern chemistry and pharmacology.